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For Researchers, Scientists, and Drug Development Professionals

Vanoxerine, also known by its developmental code GBR-12909, is a potent and selective
piperazine-based dopamine reuptake inhibitor (DRI).[1][2] Initially investigated for depression
and later for cocaine dependence, its multifaceted pharmacological profile has expanded its
application into cardiovascular and oncology research.[3][4][5] Vanoxerine binds to the
dopamine transporter (DAT) with an affinity approximately 50 times greater than that of
cocaine.[3] These notes provide an overview of its research applications, quantitative data, and
detailed experimental protocols.

Laboratory Suppliers of Vanoxerine (VNI/GBR-
12909)

Vanoxerine is available for research purposes from various chemical suppliers, typically as a
dihydrochloride salt, which offers enhanced water solubility and stability.[6] When ordering,
specify the required formulation (e.g., dihydrochloride salt or free base) and purity level
(typically 298% HPLC).
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Prominent Suppliers Include:

¢ AdooQ BioScience[7]

o MedChemExpress[1][6]

o Hello Bio[3]

» AbMole BioScience[2]

» MedKoo Biosciences[8]

» Tocris Bioscience[9]

e Cayman Chemical[4]

TargetMol[10]
Storage and Handling:
o Lyophilized Powder: Store at -20°C, desiccated. Stable for up to 36 months.[7]

o Stock Solutions: Prepare stock solutions in appropriate solvents (e.g., water or DMSO).[3]
Store aliquots at -20°C for up to one month or -80°C for up to six months to avoid repeated
freeze-thaw cycles.[1][7] Always equilibrate solutions to room temperature before use.[3]

Application Notes & Research Areas

Neuroscience Research: Dopamine Transporter (DAT)
Inhibition

Vanoxerine is a high-affinity antagonist for the dopamine transporter (DAT), making it an
invaluable tool for studying the dopaminergic system.[5] Its primary mechanism involves
blocking the reuptake of dopamine from the synaptic cleft, leading to a sustained, low-level

increase in extracellular dopamine. This is distinct from cocaine, which causes a rapid and
more transient spike.

o Key Applications:
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o Modeling cocaine addiction and developing potential therapies.[2][3]
o Investigating the role of dopamine signaling in Parkinson's disease and depression.

o Studying the reversal of neuroadaptations caused by chronic psychostimulant use.[5]

Cardiovascular Research: Multi-lon Channel Blockade

Vanoxerine is a potent blocker of multiple cardiac ion channels, a characteristic that led to its
investigation as an antiarrhythmic agent.[8] Despite being a strong hERG potassium channel
blocker, it does not typically induce the proarrhythmic events associated with other hERG
inhibitors, a paradox attributed to its concurrent blocking of L-type calcium and sodium
channels.[5][8]

o Key Applications:
o Investigating the mechanisms of atrial fibrillation and flutter.[3]
o Studying the pharmacology of multi-ion channel drugs.

o Researching drug-induced cardiotoxicity and safety profiles.[8]

Oncology Research: Cell Cycle Inhibition

Recent studies have identified Vanoxerine as a triple inhibitor of cyclin-dependent kinases
CDK2, CDK4, and CDK®6.[4] This action disrupts the cell cycle at the G1-S transition, leading to
G1 arrest and apoptosis in cancer cells.

o Key Applications:

[¢]

Investigating novel treatments for human hepatocellular carcinoma (HCC).[4]

o

Studying the G1-S checkpoint and cell cycle regulation.

o

Exploring drug repurposing for cancer therapy.[4]

o

Suppressing cancer stem cell (CSC) functions in colorectal cancer by downregulating G9a
methyltransferase expression via the Akt/Nur77 pathway.
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Quantitative Data Summary

The following tables summarize key quantitative parameters of Vanoxerine from various

studies.
Target Parameter Value Species Reference
Dopamine
Transporter Ki 1-9nM Human [1][5]
(DAT)
hERG (Kv11.1)
ICs0 0.8 nM Human [3]
Channel
L-type Calcium
Channel ICs0 320 nM Human [3]
(hCavl.2)
Sodium Channel
ICso0 830 nM Human [3]

(hNav1.5)

ble 2: Pi Kineti { linical Trials

Cmax AUC Elimination
Dose Tmax (h) . Reference
(nmoliL) (h-nmol/L) Half-Life (h)
25 mg/da
gy 17.9 81 0.91 - [7]
(oral)
75 mg/day
81.1 365 0.93 53.5 [7]
(oral)
125 mg/day
236.5 1116 1.13 66.0 [7]
(oral)

Experimental Protocols
Protocol 1: In Vitro Cell Viability Assay (Oncology)
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This protocol is based on methodologies used to assess Vanoxerine's effect on hepatocellular
carcinoma cells.[4]

Cell Seeding: Plate human hepatocellular carcinoma cells (e.g., Huh7 or QGY7703) in 96-
well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere overnight in a
humidified incubator at 37°C with 5% COx-.

Drug Preparation: Prepare a 10 mM stock solution of Vanoxerine dihydrochloride in DMSO.
Further dilute with cell culture medium to create a series of working concentrations (e.g., 1
UM, 3 uM, 10 uM, 30 uM, 100 pM).

Treatment: Remove the existing medium from the wells and replace it with the medium
containing the various concentrations of Vanoxerine. Include a vehicle control (DMSO at the
same final concentration as the highest drug dose).

Incubation: Incubate the plates for 24, 48, or 72 hours.

Viability Assessment (CCK-8 Assay):

o Add 10 pL of Cell Counting Kit-8 (CCK-8) solution to each well.
o Incubate for 1-4 hours at 37°C.

o Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot
dose-response curves and determine the I1Cso value.

Protocol 2: Western Blot for Cell Cycle Proteins
(Oncology)

This protocol outlines the steps to analyze the effect of Vanoxerine on cell cycle-related
proteins.[4]

e Cell Culture and Lysis: Culture cells (e.g., QGY7703) as described above and treat with
Vanoxerine (e.g., 10 uM, 30 uM) for 24 hours. Lyse the cells using RIPA buffer containing
protease and phosphatase inhibitors.
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e Protein Quantification: Determine the protein concentration of each lysate using a BCA or
Bradford protein assay.

e SDS-PAGE: Load equal amounts of protein (e.g., 20-30 pg) onto a 10-12% SDS-
polyacrylamide gel. Run the gel until adequate separation of proteins is achieved.

e Protein Transfer: Transfer the separated proteins to a PVDF membrane.

o Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-
buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

e Primary Antibody Incubation: Incubate the membrane with primary antibodies against target
proteins (e.g., CDK2, CDK4, CDK®6, phospho-Rb, total Rb, Cyclin D, Cyclin E) overnight at
4°C. Use a loading control antibody (e.g., GAPDH or (3-actin).

e Washing and Secondary Antibody Incubation: Wash the membrane three times with TBST.
Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

» Detection: Wash the membrane again and detect the protein bands using an enhanced
chemiluminescence (ECL) substrate and an imaging system.

e Analysis: Quantify the band intensities relative to the loading control to determine changes in
protein expression and phosphorylation.

Protocol 3: Whole-Cell Patch Clamp Electrophysiology
(Cardiovascular)

This protocol provides a general framework for measuring Vanoxerine's effect on cardiac ion
channels, based on established methods.[6][8]

o Cell Preparation: Use a stable cell line overexpressing the human ion channel of interest
(e.g., hERG in HEK293 cells) or freshly isolated cardiomyocytes.

» Solution Preparation: Prepare an external solution (e.g., Tyrode's solution) and an internal
pipette solution with appropriate ionic compositions for the specific current being measured.
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» Patch Clamp Recording:
o Obtain a high-resistance (>1 GQ) seal between the patch pipette and the cell membrane.
o Rupture the cell membrane to achieve the whole-cell configuration.

o Apply a specific voltage-clamp protocol to elicit the ionic current of interest (e.g., a step-
ramp protocol for hERG currents).

o Drug Application: After recording a stable baseline current, perfuse the cell with the external
solution containing Vanoxerine at the desired concentration.

o Data Acquisition: Record the current during drug application until a steady-state block is
achieved. Perform a washout by perfusing with the drug-free external solution.

o Data Analysis: Measure the peak current amplitude before, during, and after drug
application. Calculate the percentage of current block and, if multiple concentrations are
tested, generate a concentration-response curve to determine the 1Cso value.

Visualizations: Pathways and Workflows
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Caption: Mechanism of Vanoxerine as a dopamine reuptake inhibitor in the neuronal synapse.
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Caption: Vanoxerine's inhibition of the CDK/Rb pathway leading to G1 cell cycle arrest.
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Caption: General experimental workflow for in vitro testing of Vanoxerine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vanoxerine (VNI) for Research: Application Notes &
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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